![molecular formula C21H22N4O4S B2771278 4-isopropoxy-N-(4-(N-(4-methylpyrimidin-2-yl)sulfamoyl)phenyl)benzamide CAS No. 333747-26-5](/img/structure/B2771278.png)
4-isopropoxy-N-(4-(N-(4-methylpyrimidin-2-yl)sulfamoyl)phenyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound is a sulfonamide derivative, which are known for their wide range of pharmacological activities . Sulfonamides have been used in the design of privileged structures in medicinal chemistry . They are often employed in the synthesis of novel heterocyclic compounds with potential biological activities .
Synthesis Analysis
While the specific synthesis process for this compound is not available, sulfonamide compounds are typically synthesized through the reaction of sulfonyl chlorides with amines . The structures of these compounds are usually characterized using spectroscopic analysis techniques such as IR, 1H-NMR, 13C-NMR, and HRMS .Molecular Structure Analysis
The molecular structure of this compound would likely be characterized using spectroscopic analysis techniques such as IR, 1H-NMR, 13C-NMR, and HRMS . These techniques can provide information about the functional groups present in the molecule and their arrangement.Scientific Research Applications
Metabolism and Disposition
One study detailed the disposition and metabolism of a novel orexin 1 and 2 receptor antagonist, highlighting the process of drug metabolism and elimination through feces and urine. This study provides a foundation for understanding the metabolic pathways of complex benzamide derivatives, which could be relevant for the compound (Renzulli et al., 2011).
Pharmacokinetics
Another study focused on a boron-containing antibiotic, investigating its pharmacokinetics, metabolism, and excretion in humans. It revealed how novel compounds, potentially including complex benzamides, are processed and eliminated by the human body, providing insights into the development of new therapeutic agents (Bowers et al., 2013).
Oxidative Stress and Inflammation
Research on phenol and paraben concentrations among pregnant women in Puerto Rico shed light on the associations between chemical exposure and markers of oxidative stress and inflammation. This is relevant for understanding the potential biological impacts of various compounds, including benzamide derivatives, on human health (Watkins et al., 2015).
Therapeutic Potential and Safety
The development of radioligands for AMPA receptors, as seen in a study using [11C]HMS011, a derivative of perampanel, underscores the potential therapeutic applications of benzamide derivatives in neurology and psychiatry (Takahata et al., 2017). This work indicates the ongoing exploration of benzamide derivatives in medical science, particularly in targeting neurological pathways.
properties
IUPAC Name |
N-[4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl]-4-propan-2-yloxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N4O4S/c1-14(2)29-18-8-4-16(5-9-18)20(26)24-17-6-10-19(11-7-17)30(27,28)25-21-22-13-12-15(3)23-21/h4-14H,1-3H3,(H,24,26)(H,22,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DGFPPYFATOINMZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=NC=C1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC=C(C=C3)OC(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.